2-chloro-N-[2-(dimethylamino)-2-[4-(dimethylamino)phenyl]ethyl]-5-nitrobenzamide

• IUPAC Name: 2-chloro-N-[2-(dimethylamino)-2-[4-(dimethylamino)phenyl]ethyl]-5-nitrobenzamide
• InChI: InChI=1S/C19H23ClN4O3/c1-22(2)14-7-5-13(6-8-14)18(23(3)4)12-21-19(25)16-11-15(24(26)27)9-10-17(16)20/h5-11,18H,12H2,1-4H3,(H,21,25)
• InChI Key: GHXHKRAFYHYOIT-UHFFFAOYSA-N
• Canonical SMILES: CN(C)C1=CC=C(C=C1)C(CNC(=O)C2=C(C=CC(=C2)[N+](=O)[O-])Cl)N(C)C
• Molecular Formula: C19H23ClN4O3
• Molecular Weight: 390.9 g/mol
• CAS No.: 941944-55-4

Description

2-chloro-N-[2-(dimethylamino)-2-[4-(dimethylamino)phenyl]ethyl]-5-nitrobenzamide is a useful research compound. Its molecular formula is C19H23ClN4O3 and its molecular weight is 390.87. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Reductive Chemistry and Cytotoxicity

The reductive chemistry of related nitrobenzamide derivatives has been extensively studied for their selective toxicity towards hypoxic cells, a characteristic beneficial in targeting tumor cells that are often hypoxic. These studies reveal the potential of such compounds, including those structurally similar to 2-chloro-N-[2-(dimethylamino)-2-[4-(dimethylamino)phenyl]ethyl]-5-nitrobenzamide, to act as bioreductive drugs. The cytotoxicity of these compounds increases upon reduction, suggesting their utility in cancer treatment strategies (Palmer et al., 1995).

Polymer Science for DNA and Bacterial Cell Interactions

In polymer science, derivatives of nitrobenzamide have been synthesized for applications such as DNA condensation and release, and altering the antibacterial activity of polymers. This research shows the versatility of such compounds in creating materials with light-responsive properties, potentially useful in biomedical engineering and drug delivery systems (Sobolčiak et al., 2013).

Optical Properties for Photonic Applications

Studies on substituted hydrazones, which share functional groups with this compound, have explored their third-order nonlinear optical properties. These properties are critical for developing materials for optical limiting, a key component in protecting optical sensors and human vision from high-intensity light sources. The research into these derivatives underscores the compound's potential in photonic devices due to its favorable nonlinear optical behavior (Nair et al., 2022).

Synthesis and Antidiabetic Agent Exploration

Moreover, derivatives of 2-chloro-5-[(4-chlorophenyl)sulfamoyl]-N-(alkyl/aryl)-4-nitrobenzamide have been synthesized and evaluated for antidiabetic activity. This research highlights the utility of nitrobenzamide compounds in developing new therapeutic agents, offering insights into the molecular design of drugs targeting diabetes (Thakral et al., 2020).